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Dapsone-13C12 and Related Isotope-Labeled Standards

The table below summarizes key information for Dapsone-13C12 and other stable isotope-labeled internal

standards as referenced in scientific literature and product catalogs.

Compound CAS Labeled Molecular Primary
Molecular Formula . L
Name Number Elements Weight Application
Dapsone- 1632119- Carbon- NM3NC~12~H~12~N~2~0~2~S  260.21 [1] Internal
13C12 29-9[1]1[2] 13(12 [1] [2] [2] standard for
[3] atoms) [1] Dapsone in
[2] guantitative
UPLC-
MS/MS [4]
Mono-N- Information  Deuterium  Information Missing Information Internal
acetyldapsone Missing (8 atoms) Missing standard for
(MAD)-2H8 [4] MAD
(Dapsone
metabolite)

[4]
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Compound CAS Labeled Molecular  Primary
Molecular Formula ) o
Name Number Elements Weight Application
Paraxanthine- Information Deuterium Information Missing Information  Internal
1-methyl-2H3 Missing (3 atoms) Missing standard for
[4] Paraxanthine
(Caffeine
metabolite)
[4]
Flurbiprofen- Information  Deuterium  Information Missing Information  Internal
2H3 Missing (3 atoms) Missing standard for
[4] Flurbiprofen

[4]

Experimental Protocol for Multi-Enzyme Phenotyping

The most detailed application of Dapsone-13C12 comes from a clinical phenotyping study, often referred to as
the "Pittsburgh Cocktail" approach [4]. This method simultaneously measures the activity of multiple
cytochrome P450 (CYP) enzymes and N-acetyltransferase 2 (NAT2) using stable isotope dilution UPLC-
MS/MS.

The following diagram outlines the key steps in this analytical workflow:
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Key Experimental Details [4]:

¢ Probe Drugs and Metabolites: The cocktail includes six probe drugs and their metabolites:
Caffeine/Paraxanthine (for CYP1A2), Flurbiprofen/4’-Hydroxyflurbiprofen (CYP2C9), Mephenytoin/4'-
Hydroxymephenytoin (CYP2C19), Debrisoquine/4-Hydroxydebrisoquine (CYP2D6), Chlorzoxazone/6-
Hydroxychlorzoxazone (CYP2EL), and Dapsone/Mono-N-acetyldapsone (MAD) (for NAT2).
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¢ Internal Standard Application: A mixture of stable isotope-labeled internal standards, including
Dapsone-13C12, is added to patient samples (plasma and urine) before processing. This corrects for
analyte loss during preparation and ion suppression/enhancement during MS analysis.

e Sample Processing: Urine and plasma samples are treated with 3-glucuronidase to hydrolyze
glucuronide conjugates, followed by protein precipitation.

¢ Instrumental Analysis: Analytes are separated using a reversed-phase UPLC system with a
water/methanol gradient and detected using a triple quadrupole mass spectrometer in selected reaction
monitoring (SRM) mode.

Key Comparative Insights

While a direct performance comparison is not available, the search results highlight several points:

¢ Role of Dapsone-13C12: It serves as a precise internal standard for quantifying its unlabeled
counterpart, dapsone, in complex biological matrices. Using a standard labeled with 12 carbon-13 atoms
provides a significant mass shift, ensuring it can be distinguished from the native compound by mass

spectrometry [1] [4].

e Use in a Validated Panel: Dapsone-13C12 was part of a robust UPLC-MS/MS method designed to
simultaneously measure six different probe drugs and their metabolites. This demonstrates its proven
compatibility and reliability in a high-throughput, multi-analyte environment [4].

e Context Among Other Standards: The "Pittsburgh Cocktail" method uses a variety of labeled
standards, including deuterated (e.g., MAD-2H8, Flurbiprofen-2H3) and other 13C-labeled compounds.
This shows that Dapsone-13C12 is part of a broader toolkit for advanced metabolic phenotyping studies

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Dapsone-13C12 (4,4'-Diaminodiphenyl sulfone-13C12) | Stable Isotope | MedChemExpress

[medchemexpress.com]
2. Dapsone-13C12 | CAS#:1632119-29-9 [chemsrc.com]

3. 13C12-Dapsone | 1X10MG | (13C)12H12N202S | 679533 | 1632119-29-9 [hpc-standards.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://www.medchemexpress.com/dapsone-13c12.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115584/
https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115584/
https://www.smolecule.com/products/s14392299?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115584/
https://www.smolecule.com/products/s14392299?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dapsone-13c12.html
https://www.medchemexpress.com/dapsone-13c12.html
https://www.chemsrc.com/en/cas/1632119-29-9_1710127.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Dapsone.htm
https://www.smolecule.com/products/s14392299?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

4. six CYP probe-drug/metabolites from human plasma and ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Dapsone-13C12 comparison other isotope labeled standards].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b14392299#dapsone-13cl12-comparison-other-isotope-labeled-

standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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